Cas no 2227748-93-6 ((3R)-3-hydroxy-3-(2-methylquinolin-6-yl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(2-methylquinolin-6-yl)propanoic acid
• CAS No: 2227748-93-6
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 6054792
• PubChem ID: 165713927
• Update Time: 2025-07-18

(3R)-3-hydroxy-3-(2-methylquinolin-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(2-methylquinolin-6-yl)propanoic acid
• EN300-1810325
• 2227748-93-6

• Inchi： 1S/C13H13NO3/c1-8-2-3-9-6-10(4-5-11(9)14-8)12(15)7-13(16)17/h2-6,12,15H,7H2,1H3,(H,16,17)/t12-/m1/s1
• InChI Key： AMXRWFVQZQMIJF-GFCCVEGCSA-N
• SMILES： O[C@H](CC(=O)O)C1C=CC2C(=CC=C(C)N=2)C=1

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.4Ų

Additional information on (3R)-3-hydroxy-3-(2-methylquinolin-6-yl)propanoic acid

Introduction to (3R)-3-hydroxy-3-(2-methylquinolin-6-yl)propanoic acid (CAS No. 2227748-93-6)

(3R)-3-hydroxy-3-(2-methylquinolin-6-yl)propanoic acid (CAS No. 2227748-93-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of (3R)-3-hydroxy-3-(2-methylquinolin-6-yl)propanoic acid make it a promising candidate for the development of new therapeutic agents.

The chemical structure of (3R)-3-hydroxy-3-(2-methylquinolin-6-yl)propanoic acid is characterized by a hydroxyl group and a methyl-substituted quinoline moiety. These functional groups contribute to its potential biological activities and pharmacological properties. The hydroxyl group can participate in hydrogen bonding, which is crucial for interactions with biological targets such as enzymes and receptors. The methyl-substituted quinoline moiety, on the other hand, provides additional steric and electronic effects that can influence the compound's binding affinity and selectivity.

Recent studies have explored the biological activities of (3R)-3-hydroxy-3-(2-methylquinolin-6-yl)propanoic acid. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that (3R)-3-hydroxy-3-(2-methylquinolin-6-yl)propanoic acid could be a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, (3R)-3-hydroxy-3-(2-methylquinolin-6-yl)propanoic acid has also been investigated for its anti-cancer properties. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The neuroprotective effects of (3R)-3-hydroxy-3-(2-methylquinolin-6-yl)propanoic acid have also been studied. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has shown promise in reducing oxidative stress and preventing neuronal cell death. These findings suggest that (3R)-3-hydroxy-3-(2-methylquinolin-6-yl)propanoic acid could be a valuable candidate for the development of neuroprotective therapies.

The pharmacokinetic properties of (3R)-3-hydroxy-3-(2-methylquinolin-6-yl)propanoic acid have been evaluated in preclinical studies to assess its potential for clinical translation. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important factors for drug development.

To further understand the mechanisms underlying the biological activities of (3R)-3-hydroxy-3-(2-methylquinolin-6-yl)propanoic acid, ongoing research is focused on identifying its molecular targets and signaling pathways. Techniques such as molecular docking, molecular dynamics simulations, and high-throughput screening are being employed to elucidate these mechanisms at the molecular level.

In conclusion, (3R)-3-hydroxy-3-(2-methylquinolin-6-yl)propanoic acid (CAS No. 2227748-93-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further preclinical and clinical development. Continued research into this compound is expected to yield valuable insights into its mechanisms of action and therapeutic potential.